5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
5-(Chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde (CMPC) is an organic compound with a unique chemical structure and a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of 126-127°C and a boiling point of over 200°C. It is a versatile compound, and its properties make it suitable for a wide range of applications in chemical synthesis and biological research.
Scientific Research Applications
5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde is widely used in scientific research due to its unique chemical structure and wide range of applications. It is commonly used as a reagent in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials. Additionally, it is used in the study of enzyme kinetics, enzyme inhibition, and drug metabolism.
Mechanism of Action
5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde acts as a competitive inhibitor of enzymes. It binds to the active site of the enzyme, blocking the binding of the substrate molecule and preventing the enzyme from performing its catalytic function. This inhibition can be used to study the structure and function of enzymes, as well as to develop drugs with specific activity against particular enzymes.
Biochemical and Physiological Effects
5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde has a wide range of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450, acetylcholinesterase, and glutathione S-transferase. It has also been found to inhibit the growth of certain bacteria and fungi, as well as to inhibit the activity of certain viruses. Additionally, it has been found to have antioxidant activity, and to inhibit the production of inflammatory molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde in lab experiments include its low cost, its availability, and its versatility. It is also relatively easy to synthesize and store, and it is relatively stable in aqueous solutions. The main limitation of 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde is its low solubility in water, which can make it difficult to use in experiments that require aqueous solutions.
Future Directions
The potential future applications of 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde include its use in drug design, as an inhibitor of enzymes involved in cancer cell growth, as an inhibitor of inflammation, and as an antioxidant. Additionally, it could be used to study the structure and function of enzymes, as well as to develop drugs with specific activity against particular enzymes. Finally, it could be used in the development of polymers, dyes, and other materials, as well as in the synthesis of pharmaceuticals, pesticides, and other organic compounds.
Synthesis Methods
5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde can be synthesized through several methods. The most common method is the reaction of 4-chloro-2-methyl-1H-pyrazole and ethyl chloroformate in dimethyl sulfoxide (DMSO) and a catalytic amount of pyridine. The reaction is typically performed at room temperature and yields a high yield of 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde involves the reaction of 4-formyl-1-methyl-1H-pyrazole with chloromethyl methyl ether in the presence of a base to form the desired product.", "Starting Materials": [ "4-formyl-1-methyl-1H-pyrazole", "chloromethyl methyl ether", "base (such as sodium hydroxide or potassium carbonate)" ], "Reaction": [ "Add 4-formyl-1-methyl-1H-pyrazole to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2305252-05-3 |
Product Name |
5-(chloromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C6H7ClN2O |
Molecular Weight |
158.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
